4-(Thiophen-2-ylmethoxy)benzoic acid
Overview
Description
4-(Thiophen-2-ylmethoxy)benzoic acid is a chemical compound with the CAS Number: 443345-85-5 . It has a molecular weight of 234.28 and its IUPAC name is 4-(2-thienylmethoxy)benzoic acid . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 4-(Thiophen-2-ylmethoxy)benzoic acid is 1S/C12H10O3S/c13-12(14)9-3-5-10(6-4-9)15-8-11-2-1-7-16-11/h1-7H,8H2,(H,13,14) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
4-(Thiophen-2-ylmethoxy)benzoic acid is a powder at room temperature . Unfortunately, specific physical properties such as melting point, boiling point, and solubility were not found in the retrieved data.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-(Thiophen-2-ylmethoxy)benzoic acid, focusing on six unique fields:
Pharmaceutical Research
4-(Thiophen-2-ylmethoxy)benzoic acid: is utilized in pharmaceutical research as a reference standard for testing and validation purposes . Its unique structure allows it to be a potential candidate for drug development, particularly in the synthesis of new therapeutic agents targeting various diseases.
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential biological activities. The presence of the thiophene ring, a sulfur-containing heterocycle, is known to impart significant pharmacological properties, making it a valuable scaffold for designing drugs with anti-inflammatory, anti-cancer, and antimicrobial activities .
Organic Synthesis
4-(Thiophen-2-ylmethoxy)benzoic acid: serves as an intermediate in organic synthesis. It is used to create more complex molecules through various chemical reactions, such as esterification and amidation. This makes it a crucial building block in the synthesis of novel organic compounds for research and industrial applications .
Material Science
In material science, this compound is investigated for its potential use in the development of new materials with unique properties. The thiophene moiety can contribute to the creation of conductive polymers and other advanced materials that have applications in electronics and photonics .
Environmental Chemistry
Research in environmental chemistry explores the use of 4-(Thiophen-2-ylmethoxy)benzoic acid in the development of green chemistry processes. Its synthesis and applications are studied to minimize environmental impact, focusing on sustainable and eco-friendly chemical practices .
Analytical Chemistry
In analytical chemistry, this compound is used as a standard for calibration and validation of analytical methods. Its well-defined chemical properties make it suitable for use in high-performance liquid chromatography (HPLC) and other analytical techniques to ensure accuracy and precision in chemical analysis .
Safety and Hazards
Future Directions
While specific future directions for 4-(Thiophen-2-ylmethoxy)benzoic acid are not available in the retrieved data, it’s worth noting that compounds of this nature are often used in pharmaceutical testing . Therefore, future research could potentially explore its applications in drug development and medicinal chemistry.
properties
IUPAC Name |
4-(thiophen-2-ylmethoxy)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3S/c13-12(14)9-3-5-10(6-4-9)15-8-11-2-1-7-16-11/h1-7H,8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNEDRZCRFCBHQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)COC2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Thiophen-2-ylmethoxy)benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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